N-(3-ethylphenyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(3-ethylphenyl)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C18H15NO3/c1-2-12-6-5-8-14(10-12)19-17(20)15-11-13-7-3-4-9-16(13)22-18(15)21/h3-11H,2H2,1H3,(H,19,20)
• InChI Key: MFFBACQOXKNUJX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)C2=CC3=CC=CC=C3OC2=O
• Molecular Formula: C18H15NO3
• Molecular Weight: 293.3 g/mol

Description

N-(3-ethylphenyl)-2-oxo-2H-chromene-3-carboxamide, also known as EPC, is a synthetic compound that belongs to the class of chromene derivatives. EPC has gained attention in scientific research due to its potential therapeutic properties and its ability to interact with biological targets.

Scientific Research Applications

Crystal Structures

Research on compounds structurally similar to N-(3-ethylphenyl)-2-oxo-2H-chromene-3-carboxamide, such as N-(4-halophenyl)-4-oxo-4H-chromene-3-carboxamides, has demonstrated that these molecules exhibit planar structures and anti conformations. This structural property is significant in the context of pharmaceutical chemistry and crystallography, where the molecular shape and conformation play a crucial role in determining the compound's interactions and functions (Gomes, Low, Cagide, & Borges, 2015).

Synthesis and Biological Evaluation

A related compound, 2-oxo-N-(4-oxo2-substituted phenyl-1,3-thiazolidin-3-yl)-2H-chromene-3-carboxamide, has been synthesized and evaluated for biological properties. This indicates the potential utility of N-(3-ethylphenyl)-2-oxo-2H-chromene-3-carboxamide in the realm of synthetic chemistry and biology, where such compounds are often investigated for their potential applications in medicine and biochemistry (Ramaganesh, Bodke, & Venkatesh, 2010).

Chemosensor Applications

Compounds like N-(2-(bis(2-((4-methylphenyl)sulfonamido)ethyl)amino)ethyl)-7-(diethylamino)-2-oxo-2H-chromene-3-carboxamide, which are closely related to the compound , have been used as chemosensors. This suggests potential applications of N-(3-ethylphenyl)-2-oxo-2H-chromene-3-carboxamide in the development of selective sensors for specific ions or molecules, a valuable tool in analytical chemistry and environmental monitoring (Meng, Li, Ma, Wang, Hu, & Cao, 2018).

Fluorescent Probes

Similar compounds, like nitro-3-carboxamide coumarin derivatives, have been proposed as novel fluorescent chemosensors, highlighting the potential for N-(3-ethylphenyl)-2-oxo-2H-chromene-3-carboxamide to serve as a fluorescent probe. This application is particularly relevant in biochemical and medical research, where fluorescent probes are used to study cellular processes and diagnostics (Bekhradnia, Domehri, & Khosravi, 2016).